![molecular formula C12H13BrN2O3 B597144 tert-Butyl 6-bromo-2,3-dihydro-3-oxoindazole-1-carboxylate CAS No. 1260888-89-8](/img/structure/B597144.png)
tert-Butyl 6-bromo-2,3-dihydro-3-oxoindazole-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For “tert-Butyl 6-bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate”, the InChI code is1S/C14H18BrNO2/c1-14 (2,3)18-13 (17)16-7-6-10-8-12 (15)5-4-11 (10)9-16/h4-5,8H,6-7,9H2,1-3H3
. This code can be used to generate a 3D structure of the molecule.
Scientific Research Applications
Synthesis of Imidazoles
The compound can be used in the synthesis of imidazoles . Imidazoles are key components to functional molecules that are used in a variety of everyday applications .
Antibacterial Activity
The compound can be used in the synthesis of new derivatives with high antibacterial activity . These derivatives have shown good antibacterial activity against phytopathogens .
Agriculture
The compound can be used in the synthesis of 1,3,4-Oxadiazoles, which are widely used in agriculture due to their insecticidal, fungicidal and herbicidal properties .
4. Precursor to Biologically Active Natural Products The compound can be used as a precursor to biologically active natural products like Indiacen A and Indiacen B .
Synthesis of Polycyclic Architectures
The compound can be used in the synthesis of 6/7/8-membered oxacyclic ketone-fused isoxazoles/isoxazolines tetracyclic or tricyclic structures .
6. Synthesis of Isoxazole/Isoxazoline-Fused Benzo Oxacyclic Ketones The compound can be used in the synthesis of isoxazole/isoxazoline-fused benzo oxacyclic ketones . These structures are found in numerous natural products and pharmaceuticals, playing a pivotal role in the formation of polycyclic systems .
Safety and Hazards
The safety and hazards of a chemical compound depend on its physical and chemical properties. For “tert-Butyl 6-bromo-3,4-dihydroisoquinoline-2 (1H)-carboxylate”, the hazard statements include H302-H315-H319-H332-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .
properties
IUPAC Name |
tert-butyl 6-bromo-3-oxo-2H-indazole-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O3/c1-12(2,3)18-11(17)15-9-6-7(13)4-5-8(9)10(16)14-15/h4-6H,1-3H3,(H,14,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVKQVQPENMQLCU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=C(C=CC(=C2)Br)C(=O)N1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl 6-bromo-3-oxo-2,3-dihydro-1H-indazole-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.